Cas no 328027-59-4 (2-Cyano-3-[2-(4-morpholinyl)-3-(phenylmethylene)-1-cyclopenten-1-yl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide)

2-Cyano-3-[2-(4-morpholinyl)-3-(phenylmethylene)-1-cyclopenten-1-yl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide structure

328027-59-4 structure

Product Name:2-Cyano-3-[2-(4-morpholinyl)-3-(phenylmethylene)-1-cyclopenten-1-yl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide

CAS No:328027-59-4

Molecular Formula:C₂₇H₂₄F₃N₃O₂

Molecular Weight:479.493577003479

CID:5446076

PubChem ID:93010253

2-Cyano-3-[2-(4-morpholinyl)-3-(phenylmethylene)-1-cyclopenten-1-yl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide Properties

Names and Identifiers

- (Z)-3-[(3E)-3-Benzylidene-2-morpholin-4-ylcyclopenten-1-yl]-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
- EN300-26616977
- 328027-59-4
- 2-cyano-3-[2-(morpholin-4-yl)-3-(phenylmethylidene)cyclopent-1-en-1-yl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
- Z56785350
- 2-Cyano-3-[2-(4-morpholinyl)-3-(phenylmethylene)-1-cyclopenten-1-yl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide
- InChIKey： CRSSXBGDMIKGBK-UHFFFAOYSA-N
- Inchi： 1S/C27H24F3N3O2/c28-27(29,30)23-7-4-8-24(17-23)32-26(34)22(18-31)16-21-10-9-20(15-19-5-2-1-3-6-19)25(21)33-11-13-35-14-12-33/h1-8,15-17H,9-14H2,(H,32,34)
- SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)C(C#N)=CC1CCC(=CC2=CC=CC=C2)C=1N1CCOCC1

Computed Properties

Exact Mass: 479.18206150g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 5
Monoisotopic Mass: 479.18206150g/mol
Heavy Atom Count: 35
Complexity: 916
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 65.4Å²

Experimental Properties

Boiling Point: 634.3±55.0 °C(Predicted)
pka: 10.18±0.70(Predicted)
Density: 1.377±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

2-Cyano-3-[2-(4-morpholinyl)-3-(phenylmethylene)-1-cyclopenten-1-yl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-26616977-0.05g		328027-59-4	90%	0.05g	$246.0	2023-09-12

2-Cyano-3-[2-(4-morpholinyl)-3-(phenylmethylene)-1-cyclopenten-1-yl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide Related Literature

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5. Excellent effect of lithium-doped sulfated zirconia catalysts for oxidative coupling of methane to give ethene and ethane

Chem. Commun., 1997, 221-222
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7. Facile thiolation of hydroxyl functional polymers†

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8. Infrared spectroscopic study of the effect of oleic acid on the deliquescence behaviour of ammonium sulfate aerosol particles

Juan J. Nájera,Andrew B. Horn Phys. Chem. Chem. Phys., 2009,11, 483-494
9. Fluorogenic NIR-probes based on 1,2,4,5-tetrazine substituted BF2-azadipyrromethenes†

Dan Wu,Donal F. O’Shea Chem. Commun., 2017,53, 10804-10807
10. Self-diffusion coefficients of the iodide ion in dilute KCl and NaCl

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